methyl 6-bromo-1H-indole-2-carboxylate

• IUPAC Name: methyl 6-bromo-1H-indole-2-carboxylate
• InChI: InChI=1S/C10H8BrNO2/c1-14-10(13)9-4-6-2-3-7(11)5-8(6)12-9/h2-5,12H,1H3
• InChI Key: BUMYRKNZGPXFEG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1)C=C(C=C2)Br
• Molecular Formula: C10H8BrNO2
• DSSTOX Substance ID: DTXSID80353804
• Molecular Weight: 254.08 g/mol
• CAS No.: 372089-59-3

Description

Methyl 6-bromoindole-2-carboxylate is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of indole derivatives has been reported in various studies. For instance, one study described the isolation of indole derivatives using flash chromatography or semi-preparative HPLC. Another study mentioned the inhibitory activity of compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate against influenza A.

Molecular Structure Analysis

The molecular structure of methyl 6-bromoindole-2-carboxylate is characterized by its solubility in acetone.

Chemical Reactions Analysis

Methyl 6-bromo-1H-indole-2-carboxylate is a key intermediate in various chemical reactions. It is used in the synthesis of different pharmaceuticals and agrochemicals.

Physical and Chemical Properties Analysis

This compound has a density of 1.6±0.1 g/cm3, a boiling point of 386.2±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C. It has a molar refractivity of 58.0±0.3 cm3, and its molar volume is 155.9±3.0 cm3.

Scientific Research Applications

Synthesis and Derivative Formation

• Conversion into Ester Derivatives : Methyl 6-bromo-1H-indole-2-carboxylate can be converted into various ester derivatives, including tetrahydro, dihydro, and dehydro esters, using N-bromosuccinimide. This process involves bromine migration to the benzene ring, leading to the formation of 8- and 9-bromo compounds (Irikawa et al., 1989).

• Application in Synthesis of Brominated Indole Derivatives : The compound is used in the synthesis of brominated indole derivatives, including meridianin F and 5,6-dibromo-2'-demethylaplysinopsin. Its regioselective bromination and subsequent transformation into parent dibromoindole derivatives are significant (Parsons et al., 2011).

• Synthesis of Novel Indole Derivatives : New synthesis methods have been developed for 1-methyl-1H-indole-3-carboxylates, using cross-dehydrogenative coupling. These methods facilitate functionalization of the α carbon of iminium from tertiary amines, showcasing the versatility of this compound in synthetic chemistry (Akbari & Faryabi, 2023).

Chemical Investigations and Analysis

• Molecular Structure Determination : Ethyl 6-bromo-5-((5-bromopyrimidin-2-yl)oxy)-2-((2,6-dimethylmorpholino)methyl)-1-methyl-1H-indole-3-carboxylate, a derivative of this compound, has been synthesized and analyzed. Its molecular structure was optimized and determined through experimental and theoretical studies, highlighting the compound's utility in advanced chemical research (Luo et al., 2019).

• Synthesis Technology Research : The compound has been used in synthesis technology research, focusing on the optimization of process parameters for efficient production with high purity. Such research emphasizes the compound's importance in the field of synthetic organic chemistry (Huang Bi-rong, 2013).

Biological Applications

• Marine Natural Products Exploration : Research has identified brominated tryptophan derivatives, including 6-bromo-1H-indole-3-carboxylic acid methyl ester, in Thorectidae sponges. These compounds show inhibitory growth effects on Staphylococcus epidermidis, indicating potential biological and pharmaceutical applications (Segraves & Crews, 2005).

• Antiproliferative Activity Study : Certain indole-2-carboxylate derivatives, structurally related to this compound, have shown significant antiproliferative activity against cancer cells. These derivatives have potential as anticancer agents, underlining the biomedical relevance of related indole compounds (Ji et al., 2014).

Mechanism of Action

Target of Action

Methyl 6-bromo-1H-indole-2-carboxylate, like many indole derivatives, has been found to bind with high affinity to multiple receptors . These receptors are often the primary targets of the compound, and they play a crucial role in its biological activity. The specific receptors that this compound targets can vary depending on the specific biological context and the presence of other molecules.

Mode of Action

The interaction of this compound with its targets often results in changes to the target’s function. For example, the compound may inhibit or enhance the target’s activity, leading to downstream effects on various cellular processes . The exact mode of action can depend on the specific target and the biological context.

Biochemical Pathways

This compound can affect various biochemical pathways through its interaction with its targets. For instance, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound can influence a wide range of biochemical pathways, leading to diverse downstream effects.

Result of Action

The molecular and cellular effects of this compound’s action can vary depending on the specific targets and pathways it affects. For example, if the compound acts as an antiviral agent, it may inhibit viral replication, leading to a decrease in viral load . If it acts as an anti-inflammatory agent, it may reduce the production of pro-inflammatory cytokines, leading to a reduction in inflammation .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is heat sensitive and should be kept in a dry and well-ventilated place . Additionally, the compound’s action can be affected by the presence of other molecules, the pH of the environment, and the temperature .

Safety and Hazards

When handling methyl 6-bromo-1H-indole-2-carboxylate, it is recommended to wear personal protective equipment/face protection and ensure adequate ventilation. It should not come into contact with eyes, skin, or clothing, and ingestion and inhalation should be avoided.

Future Directions

Methyl 6-bromoindole-2-carboxylate is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. Its future directions could involve its use in the development of new drugs and agrochemicals.